Cas no 1849312-93-1 ({2-Ethoxybicyclo[3.1.0]hexan-2-yl}methanamine)

• Product Name: {2-Ethoxybicyclo[3.1.0]hexan-2-yl}methanamine
• CAS No: 1849312-93-1
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 6151979
• PubChem ID: 130525106
• Update Time: 2025-06-10

{2-Ethoxybicyclo[3.1.0]hexan-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1293696
• {2-ethoxybicyclo[3.1.0]hexan-2-yl}methanamine
• 1849312-93-1
• {2-Ethoxybicyclo[3.1.0]hexan-2-yl}methanamine

• Inchi： 1S/C9H17NO/c1-2-11-9(6-10)4-3-7-5-8(7)9/h7-8H,2-6,10H2,1H3
• InChI Key： IGJXWBHTBPEBBZ-UHFFFAOYSA-N
• SMILES： O(CC)C1(CN)CCC2CC21

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35.2Ų

Additional information on {2-Ethoxybicyclo[3.1.0]hexan-2-yl}methanamine

Recent Advances in the Study of {2-Ethoxybicyclo[3.1.0]hexan-2-yl}methanamine (CAS: 1849312-93-1)

The compound {2-Ethoxybicyclo[3.1.0]hexan-2-yl}methanamine (CAS: 1849312-93-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic amine derivative exhibits unique structural properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development. This research brief aims to summarize the latest findings and highlight the compound's potential in advancing medical science.

One of the key areas of interest is the compound's role as a precursor or intermediate in the synthesis of novel bioactive molecules. Researchers have successfully utilized {2-Ethoxybicyclo[3.1.0]hexan-2-yl}methanamine to develop derivatives with enhanced binding affinity for specific biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in creating potent inhibitors of enzymes involved in inflammatory pathways. The study reported a significant reduction in inflammatory markers in preclinical models, suggesting potential applications in treating chronic inflammatory diseases.

Another notable advancement is the exploration of the compound's pharmacokinetic properties. Recent pharmacokinetic studies have revealed favorable absorption and distribution profiles, making it a viable candidate for oral administration. Additionally, its metabolic stability has been investigated, with findings indicating minimal hepatic clearance and low potential for drug-drug interactions. These properties are critical for its development as a therapeutic agent, as they influence dosing regimens and overall efficacy.

In the realm of neuroscience, {2-Ethoxybicyclo[3.1.0]hexan-2-yl}methanamine has shown promise as a modulator of neurotransmitter systems. Preliminary studies suggest its ability to cross the blood-brain barrier and interact with receptors associated with mood regulation. This has sparked interest in its potential application for treating neurological disorders such as depression and anxiety. However, further research is needed to fully elucidate its mechanisms of action and therapeutic potential in this context.

Despite these promising findings, challenges remain in the large-scale synthesis and optimization of {2-Ethoxybicyclo[3.1.0]hexan-2-yl}methanamine. Current synthetic routes often involve complex multi-step processes with moderate yields. Recent efforts have focused on streamlining these processes using green chemistry principles and catalytic methods to improve efficiency and sustainability. These advancements are expected to facilitate broader adoption of the compound in both academic and industrial settings.

In conclusion, {2-Ethoxybicyclo[3.1.0]hexan-2-yl}methanamine (CAS: 1849312-93-1) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its unique structural features, combined with favorable pharmacological properties, make it a valuable tool for drug discovery and development. Ongoing studies continue to uncover new applications and refine its synthesis, paving the way for future therapeutic innovations. Researchers and industry professionals are encouraged to explore its potential further, as it may hold the key to addressing unmet medical needs in various therapeutic areas.